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Compound of Interest

2-Amino-2-methylpropane-1-
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sulfonic acid
CAS No.: 86311-35-5

Cat. No.: B1278398

Get Quote

PART 1: EXECUTIVE SUMMARY

AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a
zwitterionic "Good's buffer" specifically engineered for the alkaline pH range (8.3 — 9.7).[1]
Unlike traditional phosphate or carbonate buffers, AMPSO minimizes salt effects and cation
interference, making it a critical reagent for high-pH enzymology (e.g., Alkaline Phosphatase)
and electrophoretic transfer of basic proteins.

This guide provides a rigorous technical analysis of AMPSO, defining its thermodynamic
behavior, preparation protocols, and exclusion criteria for sensitive bio-assays.

PART 2: PHYSICOCHEMICAL SPECIFICATIONS[1]
Chemical Foundation

AMPSO is a substituted aminosulfonic acid.[2][1] Its structure incorporates a tertiary amine
(proton acceptor) and a sulfonic acid group (proton donor), allowing it to maintain a zwitterionic
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state.[2] This structural rigidity prevents the buffer from crossing biological membranes,

rendering it non-toxic for most cell culture applications.

Table 1: Core Physicochemical Constants

Parameter Value Notes
N-(1,1-Dimethyl-2-
IUPAC Name hydroxyethyl)-3-amino-2-
hydroxypropanesulfonic acid
68399-79-1 (Free Acid);
CAS Number )
102029-60-7 (Sodium Salt)
Molecular Weight 227.28 g/mol (Free Acid)
Thermodynamic center of
pKa (at 25°C) 9.0 ) )
buffering capacity
) Optimal buffering capacity is
Effective pH Range 8.3-9.7

pKa + 1

Solubility

High (> 1.0 M in water)

Suitable for concentrated stock

solutions

dpKa/dT

~-0.015 to -0.020 pH units/°C

Critical: pKa decreases as

temperature rises

Temperature Dependence (The "Cold Trap")

A common error in AMPSO usage is pH adjustment at room temperature (25°C) for

experiments conducted at physiological (37°C) or preservation (4°C) temperatures.

e Mechanism: The ionization enthalpy of the amine group causes the pKa to shift inversely

with temperature.

» Practical Implication:

o If you set pH 9.0 at 25°C, the pH will drop to ~8.8 at 37°C.
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o If you set pH 9.0 at 25°C, the pH will rise to ~9.4 at 4°C.

o Directive: Always adjust the pH of AMPSO buffers at the final working temperature of your
experiment.

PART 3: APPLICATIONS & SELECTION LOGIC
Primary Applications

e Immunoblotting (Western Blot): AMPSO is superior to Tris-Glycine for the transfer of highly
basic proteins (pl > 9.0). Its high pKa ensures these proteins remain negatively charged
(anionic) and migrate effectively toward the anode during electrotransfer.

o Enzymology: It is the standard buffer for assaying Alkaline Phosphatase and other enzymes
with optima > pH 8.5, as it does not inhibit activity through phosphate inhibition or chelation
(unlike carbonate/bicarbonate).

o Crystallography: Used as a crystallization buffer due to its low salt sensitivity and high
solubility.

Buffer Selection Logic

The following decision tree illustrates when to select AMPSO over competitive buffers like
TAPS, Bicine, or Tris.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Select Alkaline Buffer (pH 8.0 - 10.0)

Target pH?

PH8.5-95 |pH7.7-9.1 \pH9.7-11.1

Select TAPS
(pKa 8.4)

Is pH close to 9.0? SEIEECARS

(pKa 10.4)

es

Protein Characteristics?

General Protein

Metal lon Sensitivity? Basic Protein (High pl)

General Purpose \Enzyme Assay (Alk Phos)

Select Tris SELECT AMPSO
(High Temp Sensitivity) (pKa 9.0, Minimal Salt Effect)

Click to download full resolution via product page

Figure 1: Decision logic for selecting AMPSO based on pH requirements and protein
properties.

PART 4: PREPARATION PROTOCOL
Protocol: 1.0 M AMPSO Stock Solution (500 mL)

Safety: AMPSO is generally non-hazardous, but standard PPE (gloves, goggles) is required.

Reagents:
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e AMPSO Free Acid (MW: 227.28 g/mol )[2]

e Sodium Hydroxide (NaOH), 5 M or pellets

o Milli-Q / Deionized Water (18.2 MQ-cm)

Workflow:

e Weighing: Measure 113.64 g of AMPSO Free Acid.

e Solubilization: Add to a beaker containing 350 mL of deionized water. Stir vigorously. The
solution will be acidic and may be cloudy initially.

e pH Adjustment:

o Place the beaker in a water bath equilibrated to the target working temperature (e.g., 25°C
or 37°C).

o Slowly add 5 M NaOH (or solid NaOH pellets cautiously) while monitoring with a calibrated
pH meter.

o Note: Significant NaOH is required to reach pH 9.0 from the free acid form.

» Final Volume: Once the target pH is reached, transfer to a volumetric flask and bring the total
volume to 500 mL with deionized water.

 Sterilization: Filter sterilize using a 0.22 um PES membrane. Do not autoclave if precise pH
is critical, as steam sterilization can induce minor degradation or concentration changes.

Weigh 113.64g | Dissolve in _ | Equilibrate to

AMPSO Free Acid [ ™ 350mL dH20 | | Working Temp =
(Critical!)

Adjust pH »| TOPp up to > Filter Sterilize
with NaOH 500mL 0.22 pm

Click to download full resolution via product page

Figure 2: Step-by-step workflow for preparing a 1.0 M AMPSO stock solution.
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PART 5: TROUBLESHOOTING & LIMITATIONS
Interference Profile

e Lowry Protein Assay: Like many amine-based buffers, AMPSO can complex with copper
ions, potentially interfering with the Lowry assay.

o Solution: Use the BCA Protein Assay (less sensitive to amines) or the Bradford Assay. If
Lowry must be used, ensure the standard curve is prepared in the same AMPSO buffer
concentration to negate the interference.

e Metal Binding: AMPSO binds Cu?* ions. It has negligible binding to Mg?*, Mn2*, and Ca2*,
making it suitable for Mg-dependent enzymes but risky for Cu-dependent metalloproteins.

Common Pitfalls

» Precipitation: While highly soluble, AMPSO can precipitate in the presence of high
concentrations of anionic detergents (SDS) at low temperatures.

e pH Drift: As noted in Section 2.2, failing to account for the -0.015/°C temperature slope is the
#1 cause of experimental failure in temperature-sensitive assays.
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310083.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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profile-application-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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